Chemical structure and properties of (1R,3S)-3-Aminomethyl-cyclopentanol hydrochloride
Chemical structure and properties of (1R,3S)-3-Aminomethyl-cyclopentanol hydrochloride
This is an in-depth technical guide on (1R,3S)-3-Aminomethyl-cyclopentanol hydrochloride , designed for researchers in medicinal chemistry and drug development.
A Versatile Stereodefined Scaffold for Next-Generation Therapeutics[1]
Executive Summary
(1R,3S)-3-Aminomethyl-cyclopentanol hydrochloride (CAS: 2472560-54-4) is a high-value chiral building block characterized by a 1,3-disubstituted cyclopentane ring.[1][2][3] Unlike its lower homolog (3-aminocyclopentanol), this scaffold features an exocyclic methylene spacer, imparting distinct conformational flexibility and spatial reach.[1] It is increasingly utilized in Fragment-Based Drug Discovery (FBDD) to introduce
Structural Identity & Stereochemical Analysis[4]
The molecule is defined by two chiral centers on a saturated five-membered ring.[1] The specific (1R, 3S) configuration dictates the spatial relationship between the hydroxyl group and the aminomethyl arm.[1]
1.1 Stereochemical Configuration
-
C1 Position (Hydroxyl): Assigned (R) configuration.
-
C3 Position (Aminomethyl): Assigned (S) configuration.[1][4]
-
Relative Stereochemistry (Cis/Trans): In 1,3-disubstituted cyclopentanes, the designation depends on Cahn-Ingold-Prelog (CIP) priorities.
-
At C1, the -OH group is Priority 1.[1]
-
At C3, the -CH2NH2 group is Priority 2 (lower than the C2 ring carbon leading to the hydroxyl).[1]
-
Detailed conformational analysis reveals that in the (1R, 3S) isomer, the hydroxyl and aminomethyl groups are typically oriented on the same face of the ring (Cis-relationship), assuming a standard envelope conformation.[1] This "Cis" geometry is critical for intramolecular H-bonding interactions and specific binding modes in protein pockets.[1]
-
1.2 Chemical Structure (SMILES & InChI)
Figure 1: Structural connectivity and stereochemical assignment of the scaffold.
Physicochemical Profile
The hydrochloride salt form is preferred for handling due to improved stability and crystallinity compared to the hygroscopic free base.[1]
| Property | Data | Note |
| CAS Number (HCl) | 2472560-54-4 | Specific to the salt form.[1] |
| CAS Number (Free Base) | 1110772-09-2 | Often cited in early literature.[1] |
| Molecular Formula | C₆H₁₄ClNO | C₆H₁₃NO[1] · HCl |
| Molecular Weight | 151.63 g/mol | 115.17 g/mol (Free Base) |
| Solubility | High: Water, Methanol, DMSO | Protic solvents preferred.[1] |
| pKa (Calculated) | ~15.1 (OH), ~9.5 (NH3+) | Amine is protonated at physiological pH.[1] |
| Appearance | White to off-white solid | Hygroscopic; store under inert gas.[1] |
| H-Bond Donors | 3 (OH, NH3+) | Excellent for solvent interactions.[1] |
| H-Bond Acceptors | 2 |
Synthetic Pathways[1][4][6]
The synthesis of (1R,3S)-3-aminomethyl-cyclopentanol requires strict stereocontrol.[1] The most robust route involves the homologation of chiral cyclopentane precursors.[1]
3.1 Primary Route: Amide Reduction
This method ensures the retention of stereochemistry established in the starting material, typically (1R,3S)-3-hydroxycyclopentanecarboxylic acid .[1]
Protocol Overview:
-
Esterification: Convert the chiral acid to a methyl ester.
-
Amidation: Treat with ammonia/methanol to form the primary amide.[1]
-
Reduction: Reduce the amide carbonyl to a methylene group using Lithium Aluminum Hydride (LiAlH4) or Borane-THF (BH3[1]·THF).
-
Salt Formation: Precipitate as the HCl salt.[1]
Figure 2: Step-wise synthesis via the amide reduction pathway.
3.2 Alternative Route: Nitrile Reduction
An alternative involves the reduction of (1R,3S)-3-hydroxycyclopentanecarbonitrile .[1] This route is atom-economical but requires careful handling of the nitrile precursor to avoid epimerization at the
Medicinal Chemistry Applications
This scaffold is a "privileged structure" in modern drug design, offering specific advantages over planar aromatic rings.[1]
4.1 Fragment-Based Drug Discovery (FBDD)[1]
-
High
Score: The scaffold increases the fraction of hybridized carbons in a drug candidate, which correlates with improved clinical success rates by enhancing solubility and reducing "flatness" (which often leads to non-specific binding).[1] -
Vector Control: The (1R,3S) geometry positions the amine and hydroxyl vectors at a precise angle (~120° dihedral projection), allowing the molecule to bridge distinct pockets in an enzyme active site.[1]
4.2 Linker Utility in Kinase Inhibitors
In Janus Kinase (JAK) and Tyrosinase inhibitors, the aminomethyl group acts as a flexible tether.[1]
-
Homologation Effect: Compared to 3-aminocyclopentanol, the extra methylene group (-CH2-) in the aminomethyl variant allows the terminal amine to reach deeper into acidic pockets (e.g., Asp/Glu residues) while the ring hydroxyl engages solvent-front hydrogen bonds.[1]
4.3 Self-Validating Quality Control (QC) Protocol
To ensure the integrity of this chiral building block before use in SAR campaigns:
-
Chiral HPLC: Use a Chiralpak AD-H or OD-H column (Hexane/IPA gradient).[1] The enantiomeric excess (ee) should be >98%.[1]
-
H-NMR Confirmation: Look for the distinct diastereotopic splitting of the exocyclic methylene protons (-CH2-NH2) around 2.8–3.0 ppm, which differentiates it from the ring methine proton of the amino-analog.[1]
Handling and Stability
-
Storage: The HCl salt is stable at room temperature but should be stored at 2-8°C under desiccated conditions to prevent clumping.[1]
-
Hygroscopicity: Moderately hygroscopic.[1] Weighing should be performed quickly or in a glovebox for precise stoichiometry.
-
Safety: Irritant to eyes and skin.[1] Standard PPE (gloves, goggles) is mandatory.[1]
References
-
Chemical Identity & Properties: PubChem Compound Summary for CID 42614397 (Free Base) and related salts. [1]
-
Commercial Availability & CAS Verification: ChemScene Product Data for CAS 2472560-54-4. [1]
-
Stereochemical Synthesis Context: BenchChem Technical Guide on Aminocyclopentanol isomers (Homolog context). [1]
-
Medicinal Chemistry Applications: "The role of Fsp3 in drug discovery" - Nature Reviews Drug Discovery (General Principle Application). [1]
